Cas no 873-94-9 (3,3,5-trimethylcyclohexan-1-one)

3,3,5-Trimethylcyclohexan-1-one is a cyclic ketone with a molecular formula of C₉H₁₆O, characterized by its stable cyclohexanone backbone substituted with three methyl groups. This structure imparts enhanced steric hindrance and lipophilicity, making it useful as an intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and specialty chemicals. Its rigid cyclohexane ring contributes to controlled reactivity, while the ketone functionality allows for further derivatization. The compound exhibits moderate volatility and is typically a colorless to pale yellow liquid under standard conditions. Its defined stereochemistry and purity make it suitable for applications requiring precise molecular frameworks.
3,3,5-trimethylcyclohexan-1-one structure
873-94-9 structure
Product Name:3,3,5-trimethylcyclohexan-1-one
CAS No:873-94-9
MF:C9H16O
MW:140.222743034363
MDL:MFCD00019466
CID:40138
PubChem ID:13398
Update Time:2025-05-25

3,3,5-trimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3,3,5-Trimethylcyclohexanone
    • 3,3,5-trimethylcyclohexan-1-one
    • (?à)-3,3,5-Trimethylcyclohexanone
    • (?à)-Dihydroisophorone
    • 3,3,5-Trimethyl-1-cyclohexanone
    • Dihydroisophorone
    • 3,3,5-Trimethylcyclohexanone (ACI)
    • (±)-3,3,5-Trimethylcyclohexanone
    • (±)-Dihydroisophorone
    • MDL: MFCD00019466
    • Inchi: 1S/C9H16O/c1-7-4-8(10)6-9(2,3)5-7/h7H,4-6H2,1-3H3
    • InChI Key: POSWICCRDBKBMH-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)(C)CC(C)C1

Computed Properties

  • Exact Mass: 140.12000
  • Monoisotopic Mass: 140.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: Colorless low viscosity liquid. Similar to methanol odor
  • Density: 0.887 g/mL at 25 °C(lit.)
  • Melting Point: −10 °C (lit.)
  • Boiling Point: 190°C
  • Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
  • Refractive Index: n20/D 1.445(lit.)
  • Solubility: 30g/l
  • Water Partition Coefficient: 13 g/L (20 ºC)
  • PSA: 17.07000
  • LogP: 2.40170
  • Solubility: Soluble in ethanol and ether, slightly soluble in water.

3,3,5-trimethylcyclohexan-1-one Security Information

3,3,5-trimethylcyclohexan-1-one Customs Data

  • HS CODE:2914220000
  • Customs Data:

    China Customs Code:

    2914299000

    Overview:

    2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

3,3,5-trimethylcyclohexan-1-one Pricemore >>

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3,3,5-trimethylcyclohexan-1-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethanol ,  Water ;  24 h, 1 atm, 25 °C
Reference
Palladium on graphene: the in situ generation of a catalyst for the chemoselective reduction of α,β-unsaturated carbonyl compounds
Morimoto, Naoki; et al, RSC Advances, 2013, 3(36), 15608-15612

Production Method 2

Reaction Conditions
1.1 Reagents: Palladium diacetate ,  Stannous chloride Solvents: Dimethylformamide ,  Water
Reference
Palladium-catalyzed hydrolysis of dimethylhydrazones to carbonyl compounds
Mino, Takashi; et al, Synlett, 1996, (10), 999-1000

Production Method 3

Reaction Conditions
1.1 Catalysts: Palladium diacetate ,  Stannous chloride Solvents: Dimethylformamide ,  Water
Reference
Tin(II) chloride
Faul, Margaret M.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2005, 1, 1-10

Production Method 4

Reaction Conditions
1.1 Catalysts: Palladium diacetate ,  Stannous chloride Solvents: Dimethylformamide ,  Water
Reference
Palladium-catalyzed deprotection of hydrazones to carbonyl compounds
Mino, Takashi; et al, Synthesis, 1999, (12), 2024-2026

Production Method 5

Reaction Conditions
1.1 Reagents: Chromic acid (H2Cr2O7), compd. with 1H-imidazole (1:2) Solvents: Dimethylformamide
Reference
Imidazolium dichromate. A new reagent for the oxidation of alcohols to carbonyl compounds
Kim, Sunggak; et al, Bulletin of the Chemical Society of Japan, 1986, 59(10), 3297-8

Production Method 6

Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Sodium dichromate Solvents: Water
Reference
1,3-Diaxial methyl hydroxyl interaction
Eliel, Ernest L.; et al, Journal of Organic Chemistry, 1961, 26, 3504-6

Production Method 7

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Poly([5,5′-bi-1H-benzimidazole]-2,2′-diyl) (ruthenium complex) Solvents: 1,4-Dioxane ;  12 h, 130 °C
Reference
Poly(2,2'-Bibenzimidazole)-Supported Ruthenium Complex: A Recyclable Heterogeneous Catalyst for the Redox Isomerization of Allylic Alcohols to Ketones
Chen, Xiaozhong ; et al, ACS Applied Polymer Materials, 2023, 5(1), 700-710

Production Method 8

Reaction Conditions
1.1 Catalysts: Hydrochloric acid Solvents: Dimethyl sulfoxide ;  2 h, 60 °C
1.2 24 h, 60 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  neutralized, cooled
Reference
Polyvinyl alcohol modification with sustainable ketones
Su, Yu-Kai; et al, Polymer Chemistry, 2021, 12(34), 4961-4973

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium fluoride Solvents: Acetone
Reference
Direct conversion of silyl ethers into carbonyl compounds with Jones reagent in the presence of potassium fluoride
Liu, Hsing Jang; et al, Synthetic Communications, 1985, 15(9), 759-64

Production Method 10

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Tetrahydrofuran ;  2 h, 2 MPa, 298 K
Reference
Study on the selective hydrogenation of isophorone
Xu, Lei; et al, RSC Advances, 2021, 11(8), 4465-4471

Production Method 11

Reaction Conditions
1.1 Reagents: Ammonium chloride Solvents: Water ;  60 min, rt
Reference
Ultrasound-assisted electrocatalytic hydrogenation in water
Angela da Paz, Josinete; et al, Applied Catalysis, 2018, 550, 245-255

Production Method 12

Reaction Conditions
1.1 Reagents: 2,5-Dimethyl-2,5-hexanediol ,  Nickel acetate ,  Sodium hydride Solvents: Tetrahydrofuran
Reference
Activation of reducing agents. Sodium hydride-containing complex reducing agents. 29. Epimerization of alcohols by nickel-containing complex reducing agents (NiCRA)
Feghouli, G.; et al, Tetrahedron Letters, 1988, 29(12), 1383-4

Production Method 13

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: (3-Aminopropyl)triethoxysilane (SBA-15 modified with) ,  Palladium ,  Silica ((3-aminopropyl)triethoxysilane modified) Solvents: Water ;  3 h, 1 atm, rt
Reference
Selective hydrogenation of the C=C bond of α,β-unsaturated carbonyl compounds over PdNPs-SBA-15 in a water medium
Ganji, Saidulu; et al, RSC Advances, 2013, 3(29), 11533-11538

Production Method 14

Reaction Conditions
1.1 Catalysts: Graphite ,  Ammonium tungsten hydroxide oxide ((NH4)6W6(OH)7O17) Solvents: Water ;  15 min, rt
1.2 Reagents: Hydrogen peroxide Solvents: Water ;  rt; 11 h, rt → 70 °C
Reference
Ammonium Tungstate as an Effective Catalyst for Selective Oxidation of Alcohols to Aldehydes or Ketones with Hydrogen Peroxide under Water - A Synergy of Graphene Oxide
Fu, Huihui; et al, Synlett, 2018, 29(4), 447-451

Production Method 15

Reaction Conditions
1.1 Reagents: Dimethylformamide ,  Phosphorodichloridic acid, phenyl ester ,  Sodium iodide Solvents: Acetonitrile
Reference
A new procedure for dethioacetalization
Liu, Hsing Jang; et al, Tetrahedron Letters, 1988, 29(43), 5471-4

Production Method 16

Reaction Conditions
1.1 Reagents: Bis[2,6-bis(1,1-dimethylethyl)-4-methylphenolato]methylaluminum Solvents: Diethyl ether ,  Toluene
Reference
Unusual conjugate addition of organolithium reagent to α,β-unsaturated ketone
Maruoka, Keiji; et al, Tetrahedron Letters, 1987, 28(46), 5723-6

Production Method 17

Reaction Conditions
1.1 Reagents: Tetra-μ3-iodotetrakis(tributylphosphine)tetracopper Solvents: Diethyl ether
Reference
Copper(I) iodide-tributylphosphine
Mascavage, Linda M.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 18

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Tetrahydrofuran ,  Water ;  24 h, 20 - 25 °C
Reference
A new property of geminal bishydroperoxides: Hydrolysis with the removal of hydroperoxide groups to form a ketone
Terent'ev, A. O.; et al, Russian Journal of General Chemistry, 2010, 80(8), 1667-1671

Production Method 19

Reaction Conditions
1.1 Reagents: Iodo(trimethyl phosphite-κP)copper
Reference
Copper(I) iodide-trimethyl phosphite
Mascavage, Linda M.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 20

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Alumina ,  Palladium ;  4 h, 1 MPa, rt → 200 °C
1.2 Solvents: Ethanol ,  Cyclohexane ;  1 MPa, 55 °C
Reference
Selective hydrogenation of isophorone on egg-shelled Pd/Al2O3 catalyst
Wang, Fang-zhu; et al, Jingxi Huagong, 2015, 32(3), 337-342

Production Method 21

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium ,  1820898-31-4 Solvents: Hexane ;  16 h, 10 atm, 25 °C
Reference
New Route to Stabilize Ruthenium Nanoparticles with Non-Isolable Chiral N-Heterocyclic Carbenes
Martinez-Prieto, Luis Miguel; et al, Chemistry - A European Journal, 2015, 21(48), 17495-17502

Production Method 22

Reaction Conditions
Reference
Lithium (3,3-Dimethyl-1-butynyl)-vinylcuprate
Voss, Matthew E., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1,

Production Method 23

Reaction Conditions
1.1 Solvents: Diethyl ether ;  -40 °C
Reference
Lithium (3,3-Dimethyl-1-butynyl)vinylcuprate
Voss, Matthew E., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 24

Reaction Conditions
Reference
The reduction mechanism of a cyclic α,β-unsaturated ketone at mercury in aqueous medium: isophorone
De Andrade, A. R.; et al, Journal of the Brazilian Chemical Society, 1990, 1(3), 113-18

Production Method 25

Reaction Conditions
1.1 Catalysts: (T-4)-Dichloro[1,1′-(1,2-ethanediyl)bis[1,1-diphenylphosphine-κP]]cobalt Solvents: Diethyl ether
Reference
1,4-Addition of triorganozincates and silyldiorganozincates to α,β-unsaturated ketones
Tuckmantel, Werner; et al, Chemische Berichte, 1986, 119(5), 1581-93

3,3,5-trimethylcyclohexan-1-one Raw materials

3,3,5-trimethylcyclohexan-1-one Preparation Products

3,3,5-trimethylcyclohexan-1-one Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:873-94-9)3,3,5-Trimethylcyclohexanone
Order Number:sfd19087
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:873-94-9)3,3,5-三甲基环己酮
Order Number:LE2471789
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 3,3,5-trimethylcyclohexan-1-one

Latest Research Insights on 3,3,5-Trimethylcyclohexan-1-one (CAS: 873-94-9) in Chemical and Biomedical Applications

3,3,5-Trimethylcyclohexan-1-one (CAS: 873-94-9) is a cyclic ketone with significant applications in the pharmaceutical and chemical industries. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive compounds, fragrance ingredients, and advanced materials. This research brief consolidates the latest findings on its chemical properties, biological activities, and industrial relevance, with a focus on peer-reviewed publications from 2022-2023.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3,3,5-trimethylcyclohexan-1-one in the modular synthesis of steroid-like molecules with anti-inflammatory properties. Researchers optimized a photooxygenation protocol using this compound as a precursor, achieving a 72% yield in the critical enone formation step (DOI: 10.1021/acs.jmedchem.3c00518). The study underscores its advantage as a chiral building block due to the inherent stereochemistry of the trimethylcyclohexane backbone.

In the field of drug delivery, a 2022 ACS Biomaterials Science & Engineering paper reported the development of pH-responsive nanocarriers using derivatives of 873-94-9. The ketone moiety was functionalized with polyethylene glycol (PEG) chains to create amphiphilic polymers capable of encapsulating hydrophobic anticancer agents. In vitro tests showed a 40% increase in tumor cell uptake compared to conventional carriers (DOI: 10.1021/acsbiomaterials.2c00834).

Analytical advancements were demonstrated in a Talanta article (2023) where 3,3,5-trimethylcyclohexan-1-one served as a calibration standard for novel GC-MS methods detecting volatile organic compounds in biological samples. The compound's thermal stability (decomposition point: 248°C) and distinct fragmentation pattern made it ideal for method validation (DOI: 10.1016/j.talanta.2023.124612).

Industrial-scale production was addressed in a 2023 Organic Process Research & Development study that compared hydrogenation catalysts for converting isophorone to 873-94-9. A ruthenium-tin bimetallic system achieved 99.2% selectivity at 80°C, reducing energy consumption by 30% compared to traditional nickel catalysts. This breakthrough has significant implications for sustainable manufacturing (DOI: 10.1021/acs.oprd.3c00105).

Toxicological assessments published in Regulatory Toxicology and Pharmacology (2023) established new safety thresholds for 3,3,5-trimethylcyclohexan-1-one exposure. Through OECD-compliant studies, the no-observed-adverse-effect level (NOAEL) was determined to be 250 mg/kg/day in rodent models, supporting its continued use in fragrance applications (DOI: 10.1016/j.yrtph.2023.105423).

Emerging research directions include computational studies of 873-94-9's binding affinity with neurological targets. Molecular docking simulations suggest potential as a scaffold for GABA receptor modulators, with a recent Journal of Chemical Information and Modeling publication identifying favorable interactions with the β3 subunit (binding energy: -8.2 kcal/mol) (DOI: 10.1021/acs.jcim.3c00671).

The compound's stability under various conditions was systematically evaluated in a 2023 Journal of Pharmaceutical Sciences investigation. Accelerated stability testing (40°C/75% RH for 6 months) showed less than 0.5% degradation, confirming its suitability for long-term storage in pharmaceutical formulations (DOI: 10.1016/j.xphs.2023.04.017).

These collective findings position 3,3,5-trimethylcyclohexan-1-one as a versatile chemical entity with expanding applications in medicinal chemistry, materials science, and industrial processes. Future research directions likely include exploration of its enantioselective transformations and development of greener synthetic routes to meet evolving regulatory standards.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:873-94-9)3,3,5-Trimethylcyclohexanone
sfd19087
Purity:99.9%
Quantity:200kg
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Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:873-94-9)3,3,5-三甲基环己酮
LE2471789
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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